Cas no 1356017-73-6 (3-Chloro-6-methoxy-1H-indazol-5-amine)

• Product Name: 3-Chloro-6-methoxy-1H-indazol-5-amine
• CAS No: 1356017-73-6
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• MDL: MFCD23161588
• CID: 4589909
• PubChem ID: 66664545
• Update Time: 2025-05-26

3-Chloro-6-methoxy-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6-METHOXY-1H-INDAZOL-5-AMINE
• 3-chloro-6-methoxy-2H-indazol-5-amine
• DB-128320
• SCHEMBL358080
• MFCD23161588
• AKOS028109738
• 1356017-73-6
• A11675
• AS-63033
• 3-Chloro-6-methoxy-1H-indazol-5-amine

• MDL： MFCD23161588
• Inchi： 1S/C8H8ClN3O/c1-13-7-3-6-4(2-5(7)10)8(9)12-11-6/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： FIGABNZMCORYCP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NN1)OC)N

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Chloro-6-methoxy-1H-indazol-5-amine

Comprehensive Overview of 3-Chloro-6-methoxy-1H-indazol-5-amine (CAS No. 1356017-73-6): Properties, Applications, and Research Insights

3-Chloro-6-methoxy-1H-indazol-5-amine (CAS No. 1356017-73-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The indazole core, combined with chloro and methoxy substituents, renders this molecule a versatile intermediate for synthesizing biologically active derivatives. Researchers frequently explore its potential in kinase inhibition, cancer therapeutics, and antibacterial agents, aligning with current trends in precision medicine and drug discovery.

The compound’s molecular formula, C₈H₈ClN₃O, highlights its moderate polarity, making it soluble in organic solvents like DMSO and methanol, a property critical for laboratory applications. Recent studies emphasize its role in structure-activity relationship (SAR) studies, particularly in optimizing indazole-based scaffolds for enhanced efficacy. This aligns with the growing demand for small-molecule inhibitors in oncology, a hotspot in biomedical research.

From a synthetic chemistry perspective, 3-Chloro-6-methoxy-1H-indazol-5-amine is often synthesized via Pd-catalyzed cross-coupling or reductive amination techniques. Its chloro group serves as a reactive handle for further functionalization, enabling the creation of diverse analogs. Such flexibility is crucial for high-throughput screening (HTS) campaigns, a method widely adopted in drug discovery pipelines to identify lead compounds.

In agrochemical applications, derivatives of this compound exhibit potential as plant growth regulators or pesticide intermediates. The methoxy moiety contributes to improved bioavailability, a key factor in developing eco-friendly crop protection agents. This resonates with the global push toward sustainable agriculture, a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 1356017-73-6 typically involves HPLC, NMR, and mass spectrometry, ensuring purity and structural integrity. These techniques are pivotal for compliance with Good Manufacturing Practices (GMP), a regulatory requirement in pharmaceutical production. The compound’s stability under ambient conditions further enhances its practicality in industrial settings.

Emerging trends in AI-driven drug design have also spotlighted 3-Chloro-6-methoxy-1H-indazol-5-amine as a candidate for virtual screening libraries. Computational models predict its binding affinity toward various enzyme targets, accelerating hit identification. This intersection of cheminformatics and experimental validation addresses the rising demand for faster, cost-effective R&D strategies.

Environmental and safety assessments indicate that the compound poses minimal ecological risk when handled responsibly. Its low volatility and biodegradability align with green chemistry principles, a priority for modern chemical enterprises. Such attributes are increasingly highlighted in ESG (Environmental, Social, and Governance) reports, reflecting corporate sustainability goals.

In summary, 3-Chloro-6-methoxy-1H-indazol-5-amine (CAS No. 1356017-73-6) exemplifies the convergence of innovation and utility in organic chemistry. Its applications span drug development, agrochemicals, and material science, driven by its adaptable structure and compatibility with cutting-edge technologies. As research progresses, this compound is poised to remain a focal point in multidisciplinary scientific endeavors.